3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride
Overview
Description
3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride is a chemical compound with the molecular formula C12H19N2·2HCl. It is known for its unique structure, which includes a cyclobutyl group and a pyridinyl group attached to a propanamine backbone.
Preparation Methods
The synthesis of 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride involves several steps. One common synthetic route includes the following steps:
Formation of the cyclobutyl group: This can be achieved through a cyclization reaction of a suitable precursor.
Attachment of the pyridinyl group:
Formation of the propanamine backbone:
Formation of the dihydrochloride salt: The final step involves the reaction of the amine compound with hydrochloric acid to form the dihydrochloride salt.
Industrial production methods may involve optimization of these steps to increase yield and purity, as well as the use of large-scale reactors and purification techniques.
Chemical Reactions Analysis
3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride can undergo various types of chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield corresponding ketones or carboxylic acids, while reduction may yield amines or alcohols.
Scientific Research Applications
3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride has several scientific research applications, including:
Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic transformations.
Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its interactions with biological targets.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as its use in the development of new drugs for various diseases.
Industry: The compound may be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .
Comparison with Similar Compounds
3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride can be compared with other similar compounds, such as:
3-cyclobutyl-1-(pyridin-2-yl)propan-1-amine dihydrochloride: This compound has a similar structure but with the pyridinyl group attached at a different position.
3-cyclobutyl-1-(pyridin-4-yl)propan-1-amine dihydrochloride: This compound also has a similar structure but with the pyridinyl group attached at yet another position.
3-cyclobutyl-1-(pyridin-3-yl)butan-1-amine dihydrochloride: This compound has a similar structure but with a butanamine backbone instead of a propanamine backbone.
The uniqueness of this compound lies in its specific structural arrangement, which may confer distinct chemical and biological properties compared to its analogs.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-cyclobutyl-1-(pyridin-3-yl)propan-1-amine dihydrochloride involves the reaction of cyclobutylmagnesium bromide with 3-pyridinecarboxaldehyde, followed by reduction of the resulting intermediate with sodium borohydride. The resulting amine is then reacted with 1-chloropropane to yield the final product as a dihydrochloride salt.", "Starting Materials": [ "Cyclobutylmagnesium bromide", "3-pyridinecarboxaldehyde", "Sodium borohydride", "1-chloropropane" ], "Reaction": [ "Step 1: Cyclobutylmagnesium bromide is prepared by reacting cyclobutyl bromide with magnesium in diethyl ether.", "Step 2: 3-pyridinecarboxaldehyde is added to the reaction mixture of cyclobutylmagnesium bromide in diethyl ether at room temperature and stirred for several hours.", "Step 3: The resulting intermediate is then reduced with sodium borohydride in methanol to yield the corresponding amine.", "Step 4: The amine is then reacted with 1-chloropropane in acetonitrile to yield the final product as a dihydrochloride salt." ] } | |
CAS No. |
2680536-76-7 |
Molecular Formula |
C12H20Cl2N2 |
Molecular Weight |
263.2 |
Purity |
0 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
